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Compound of Interest

4-Fluoro-2,3-
Compound Name:
dimethylbenzaldehyde

Cat. No.: B112532

Essential Safety and Handling Guide for 4-
Fluoro-2,3-dimethylbenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 4-
Fluoro-2,3-dimethylbenzaldehyde (CAS No. 363134-37-6). The following procedures are
based on best practices for handling aromatic aldehydes with similar hazard profiles, ensuring
a safe laboratory environment.

Immediate Safety and Hazard Information

While a complete safety data sheet (SDS) with specific quantitative hazard data for 4-Fluoro-
2,3-dimethylbenzaldehyde is not fully available, data from structurally similar compounds,
such as other fluorinated and methylated benzaldehydes, indicate that this chemical should be
handled as a hazardous substance. The primary concerns include irritation to the skin, eyes,
and respiratory system.

Assumed Hazards:
 Skin Irritation: May cause redness and irritation upon contact.[1]

o Eye Irritation: Can cause serious eye irritation.[1]
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e Respiratory Irritation: Inhalation of vapors or dust may lead to respiratory tract irritation.[1]

Due to the lack of specific occupational exposure limits for 4-Fluoro-2,3-
dimethylbenzaldehyde, it is imperative to minimize exposure through engineering controls
and appropriate personal protective equipment.

Quantitative Data for Structurally Related Aldehydes

The following table summarizes key quantitative safety data for aromatic aldehydes that are
structurally similar to 4-Fluoro-2,3-dimethylbenzaldehyde. This information should be used
as a reference to inform safety protocols.

4- 2,3-

Property Fluorobenzaldehyd Dimethylbenzaldeh  Benzaldehyde
e yde

CAS Number 459-57-4 5779-93-1 100-52-7

Molecular Formula C7HsFO CoH100 C7HeO

Molecular Weight 124.11 g/mol 134.18 g/mol 106.12 g/mol

_ 56 °C (132.8 °F) -

Flash Point 101 °C (214 °F)[2] 63 °C (145 °F)

closed cup
- , 86-88 °C at 10
Boiling Point 181 °C at 758 mmHg 179 °C
mmHg[2]

>= 1600 - <= 1800 .

Oral LD50 (Rat) No data available 1300 mg/kg

mg/kg[1]

Occupational

Exposure Limits

No specific limits

established.

No specific limits

established.

No specific OSHA
PEL or NIOSH REL
established.[3]

Note: The absence of established occupational exposure limits necessitates the adoption of

stringent safety measures to minimize any potential for exposure.

Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is essential when handling 4-Fluoro-2,3-
dimethylbenzaldehyde. The following PPE is mandatory:

Eye and Face Protection: Chemical safety goggles are required. In situations with a higher
risk of splashing, a face shield should be worn in addition to goggles.[1]

» Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, must be worn.
Gloves should be inspected for any signs of degradation before use and replaced
immediately if contaminated.[4]

o Body Protection: A standard laboratory coat must be worn and fully fastened. For larger
guantities or procedures with a higher risk of splashes, a chemical-resistant apron is
recommended.

o Respiratory Protection: All handling of 4-Fluoro-2,3-dimethylbenzaldehyde, especially
when it is in solid (powder) form or being heated, should be conducted in a certified chemical
fume hood to avoid the inhalation of dust or vapors.

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is critical for the safe handling of this compound.
1. Preparation and Area Designation:

e Designate a specific area within a chemical fume hood for the handling of 4-Fluoro-2,3-
dimethylbenzaldehyde.

e Ensure that an eyewash station and safety shower are readily accessible.

o Assemble all necessary equipment and reagents before commencing work.

2. Weighing and Dispensing (for solid form):

« If the compound is a solid, weighing should be performed within the fume hood.

» To minimize the generation of airborne dust, purchase the material in liquid form or in pre-
weighed amounts if possible.

e Use a container with a lid for transport to and from the balance.

3. Experimental Procedure:
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e Conduct all manipulations of the compound within the fume hood.

» Keep containers of 4-Fluoro-2,3-dimethylbenzaldehyde tightly closed when not in use.

» Avoid contact with skin and eyes. In case of accidental contact, immediately flush the
affected area with copious amounts of water for at least 15 minutes and seek medical
attention.[4]

4. Post-Experiment Decontamination:

» Thoroughly decontaminate all surfaces and equipment that have come into contact with the
chemical using an appropriate solvent.
» Wipe down the work area within the fume hood.

Disposal Plan

Proper disposal of 4-Fluoro-2,3-dimethylbenzaldehyde and any contaminated materials is
crucial to prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

e As a halogenated organic compound, all waste containing 4-Fluoro-2,3-
dimethylbenzaldehyde must be collected in a designated, properly labeled hazardous
waste container for halogenated organic waste.

e Do not mix this waste with non-halogenated organic waste streams.

2. Spill Management:

 In the event of a spill, evacuate the immediate area.

o Wearing the appropriate PPE, contain the spill using an inert absorbent material such as
vermiculite or sand.

o Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

o Ventilate the area and decontaminate the spill site.

3. Container Disposal:

o Empty containers that held 4-Fluoro-2,3-dimethylbenzaldehyde should be triple-rinsed with
a suitable solvent. The rinsate must be collected and disposed of as halogenated hazardous
waste.

o Decontaminated containers can then be disposed of in accordance with institutional
guidelines.
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Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of 4-Fluoro-2,3-
dimethylbenzaldehyde from receipt to disposal.
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Caption: Workflow for Safe Handling of 4-Fluoro-2,3-dimethylbenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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